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Compound Name:
(Bromomethyl-d2)cyclopropane-1-

d1

Cat. No.: B588447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (Bromomethyl-d2)cyclopropane-1-d1,

a deuterated building block with significant potential in pharmaceutical research and

development. This document details its commercial availability, key specifications, and potential

applications, offering a valuable resource for scientists engaged in drug discovery and

metabolic studies.

Commercial Availability and Specifications
(Bromomethyl-d2)cyclopropane-1-d1 (CAS No: 1219799-17-3) is a specialty chemical

available from a select number of commercial suppliers.[1][2][3] The incorporation of deuterium

at specific positions offers a powerful tool for researchers, particularly in studies involving

metabolic stability and reaction mechanism elucidation. Below is a summary of specifications

from various suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b588447?utm_src=pdf-interest
https://www.benchchem.com/product/b588447?utm_src=pdf-body
https://www.benchchem.com/product/b588447?utm_src=pdf-body
http://casget.com/product/1219799-17-3?name=(BROMOMETHYL-D2)CYCLOPROPANE-1-D1
https://wap.guidechem.com/supply/1219799-17-3.html
https://www.pharmaffiliates.com/en/1219799-17-3-bromomethyl-d2-cyclopropane-1-d1-pasti014930.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Number

Isotopic
Enrichment

Chemical
Purity

Available
Quantities

Storage
Conditions

C/D/N

Isotopes
D-5982 98 atom % D 97% 0.1 g, 0.25 g Store frozen

Pharmaffiliate

s

PA STI

014930
Not Specified Not Specified Not Specified

2-8°C

Refrigerator

Guidechem - Not Specified Not Specified Not Specified Not Specified

CASGET.CO

M
- Not Specified Not Specified Not Specified Not Specified

Note: Data is subject to change and should be confirmed with the respective supplier.

Synthesis and Applications
The cyclopropane motif is a valuable structural component in medicinal chemistry, known to

enhance potency, metabolic stability, and target binding affinity of drug candidates.[4][5] The

strategic introduction of deuterium atoms, as in (Bromomethyl-d2)cyclopropane-1-d1,

provides a sophisticated method for investigating the metabolic fate of cyclopropane-containing

compounds.

Synthesis
While specific, detailed protocols for the synthesis of (Bromomethyl-d2)cyclopropane-1-d1
are not readily available in public literature, a plausible synthetic route can be inferred from

established methods for the preparation of its non-labeled counterpart,

(bromomethyl)cyclopropane.[6][7][8] The synthesis would likely involve the bromination of a

deuterated cyclopropylmethanol precursor. The key challenge lies in the stereospecific

introduction of deuterium atoms.

A generalized synthetic approach is outlined in the diagram below.
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Plausible Synthetic Pathway

Deuterated Cyclopropane Precursor

(Hydroxymethyl-d2)cyclopropane-1-d1

Multi-step synthesis

(Bromomethyl-d2)cyclopropane-1-d1

Brominating Agent
(e.g., PBr3, NBS/PPh3)

Click to download full resolution via product page

Caption: Plausible synthetic route to (Bromomethyl-d2)cyclopropane-1-d1.

Applications in Drug Discovery and Development
Isotopically labeled compounds are indispensable tools in modern drug development.[5] The

primary applications of (Bromomethyl-d2)cyclopropane-1-d1 are in the following areas:

Drug Metabolism and Pharmacokinetic (DMPK) Studies: The deuterium label allows for the

precise tracking of the metabolic fate of a drug candidate in vitro and in vivo. By replacing

hydrogen with deuterium at metabolically labile positions, the rate of metabolism can be

slowed (the "kinetic isotope effect"), which can help to improve a drug's pharmacokinetic

profile.

Absorption, Distribution, Metabolism, and Excretion (ADME) Studies: This labeled compound

can be used as a tracer to quantify the absorption, distribution, metabolism, and excretion of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b588447?utm_src=pdf-body-img
https://www.benchchem.com/product/b588447?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Isotopically_Labeled_Cyclopropanes_using_Labeled_3_Methyldiaziridine.pdf
https://www.benchchem.com/product/b588447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a potential drug molecule.[5]

Mechanism of Action Studies: The isotopic label can aid in elucidating the mechanism of

action and target engagement of drugs containing the cyclopropylmethyl moiety.[5]

The general workflow for utilizing a deuterated compound in a DMPK study is illustrated below.

Workflow for DMPK Studies

Synthesis of Deuterated
Drug Candidate using

(Bromomethyl-d2)cyclopropane-1-d1

In Vitro Metabolic
Stability Assays

(e.g., liver microsomes)

In Vivo Pharmacokinetic
Studies in Animal Models

LC-MS/MS Bioanalysis
of Parent Compound

and Metabolites

Data Interpretation and
Pharmacokinetic Modeling
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Caption: General workflow for DMPK studies using isotopically labeled compounds.
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Experimental Protocols
While specific experimental protocols for the use of (Bromomethyl-d2)cyclopropane-1-d1 are

proprietary and depend on the specific research context, a general protocol for an in vitro

metabolic stability assay is provided below as a representative example.

Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

Preparation of Incubation Mixture:

Prepare a stock solution of the deuterated test compound in a suitable solvent (e.g.,

DMSO).

In a microcentrifuge tube, combine human liver microsomes (e.g., 0.5 mg/mL final

concentration) and a phosphate buffer (e.g., 100 mM, pH 7.4).

Pre-warm the mixture to 37°C.

Initiation of Reaction:

Add the test compound to the pre-warmed microsome-buffer mixture to a final

concentration (e.g., 1 µM).

Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating solution.

Incubation and Sampling:

Incubate the reaction mixture at 37°C with shaking.

At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction

mixture.

Quenching of Reaction:

Immediately quench the metabolic reaction in the collected aliquots by adding a cold

organic solvent (e.g., acetonitrile) containing an internal standard.

Sample Processing:
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Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a new plate or vials for analysis.

LC-MS/MS Analysis:

Analyze the samples using a validated LC-MS/MS method to quantify the remaining

concentration of the parent deuterated compound at each time point.

Data Analysis:

Plot the natural logarithm of the percentage of the remaining parent compound versus

time.

Determine the in vitro half-life (t½) and intrinsic clearance (CLint) from the slope of the

linear regression.

This in-depth technical guide provides a starting point for researchers interested in utilizing

(Bromomethyl-d2)cyclopropane-1-d1. For specific applications and handling procedures, it is

essential to consult the safety data sheet (SDS) and any technical documentation provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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